Cas no 1270477-64-9 (3-AMINO-3-(4-BROMO-3-FLUOROPHENYL)PROPAN-1-OL)

• Product Name: 3-AMINO-3-(4-BROMO-3-FLUOROPHENYL)PROPAN-1-OL
• CAS No: 1270477-64-9
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 5582884
• PubChem ID: 79016364
• Update Time: 2023-08-11

3-AMINO-3-(4-BROMO-3-FLUOROPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(4-BROMO-3-FLUOROPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-4-bromo-3-fluoro-
• AKOS017550217
• 1270477-64-9
• EN300-1913237

• Inchi： 1S/C9H11BrFNO/c10-7-2-1-6(5-8(7)11)9(12)3-4-13/h1-2,5,9,13H,3-4,12H2
• InChI Key： KVCZSGBWSGPJON-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(CCO)N

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.540±0.06 g/cm3(Predicted)
• Boiling Point: 352.1±37.0 °C(Predicted)
• pka: 14.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes